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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Lithium Chlorate (CAS

Number: 13453-71-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithium chlorate (LiClO₃), identified by CAS number 13453-71-9, is an inorganic compound

with significant applications in various fields, including as an oxidizing agent and in the

formulation of pyrotechnics.[1] A thorough understanding of its physicochemical properties is

paramount for its safe handling, effective utilization in research and development, and for

predicting its behavior in different experimental settings. This technical guide provides a

comprehensive overview of the core physicochemical data of lithium chlorate, detailed

experimental protocols for their determination, and logical workflows for its synthesis and

analysis.

Physicochemical Data
The quantitative physicochemical properties of lithium chlorate are summarized in the tables

below for easy reference and comparison.

General and Physical Properties
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Property Value Source

Molecular Formula ClLiO₃ [2]

Molecular Weight 90.39 g/mol [2][3]

Appearance
Colorless hygroscopic

rhombohedral needles
[4]

Melting Point
127.6 to 129 °C (decomposes

at 270 °C)
[3][4]

Density 1.119 g/cm³ [4]

Solubility in Water
Temperature (°C) Solubility ( g/100 mL) Source

0 241 [3]

25 459 [3]

60 777 [3]

100 2226 [3]

Computed Properties
Property Value Source

Hydrogen Bond Donor Count 0 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 0 [2]

Exact Mass 89.9696000 Da [2]

Topological Polar Surface Area 57.2 Å² [2]

Heavy Atom Count 4 [2]
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Experimental Protocols
Detailed methodologies for the determination of key physicochemical properties of lithium
chlorate are provided below. These protocols are based on established analytical techniques

for inorganic salts.

Determination of Melting Point (Capillary Method)
The capillary method is a common and straightforward technique for determining the melting

point of a crystalline solid.[5][6]

Apparatus:

Melting point apparatus

Capillary tubes (one end sealed)

Mortar and pestle

Spatula

Thermometer

Procedure:

Sample Preparation: A small amount of dry lithium chlorate is finely ground into a powder

using a mortar and pestle.[7]

Capillary Tube Loading: The open end of a capillary tube is tapped into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the sample

into the sealed end, aiming for a sample height of 2-3 mm.[7][8]

Measurement: The loaded capillary tube is placed in the heating block of the melting point

apparatus alongside a calibrated thermometer.[9]

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for

accurate observation.[7]
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Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last solid crystal melts is

recorded as the end of the melting range. For a pure substance, this range should be

narrow.[7]

Determination of Solubility in Water (Isothermal Method)
This protocol describes the determination of lithium chlorate's solubility in water at a constant

temperature.

Apparatus:

Constant temperature water bath

Conical flasks with stoppers

Magnetic stirrer and stir bars

Analytical balance

Pipettes

Oven

Procedure:

Equilibrium Mixture Preparation: An excess amount of lithium chlorate is added to a known

volume of deionized water in a stoppered conical flask.

Equilibration: The flask is placed in a constant temperature water bath and stirred vigorously

using a magnetic stirrer for a prolonged period (e.g., 24 hours) to ensure equilibrium is

reached between the dissolved and undissolved solute.[1]

Sample Withdrawal: After stirring is stopped, the solution is allowed to stand undisturbed in

the water bath for several hours to allow the undissolved solid to settle. A known volume of

the clear supernatant (saturated solution) is carefully withdrawn using a pre-heated or pre-

cooled pipette to the bath temperature to avoid precipitation.[1]
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Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed evaporating

dish. The water is then evaporated by heating in an oven at a temperature below the

decomposition temperature of lithium chlorate (e.g., 100-110°C) until a constant weight is

achieved.[1]

Calculation: The mass of the dissolved lithium chlorate is determined by subtracting the

weight of the empty evaporating dish from the final constant weight. The solubility is then

expressed as grams of solute per 100 mL or 100 g of solvent.

Determination of Density (Pycnometer Method)
The density of a substance can be accurately determined using a pycnometer or density bottle.

Apparatus:

Pycnometer (a specific volume glass flask with a ground-glass stopper with a capillary tube)

Analytical balance

Thermometer

Deionized water

Procedure:

Mass of Empty Pycnometer: The clean and dry pycnometer is weighed accurately (m₁).

Mass of Pycnometer with Sample: A quantity of lithium chlorate is added to the

pycnometer, and it is weighed again (m₂).

Mass of Pycnometer with Sample and Water: The pycnometer is filled with deionized water,

ensuring no air bubbles are trapped. The stopper is inserted, and any excess water that

emerges from the capillary is wiped off. The pycnometer is then weighed (m₃).

Mass of Pycnometer with Water: The pycnometer is emptied, cleaned, and filled with

deionized water only. It is then weighed (m₄).
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Calculation: The density (ρ) of lithium chlorate is calculated using the following formula: ρ =

[(m₂ - m₁) / ((m₄ - m₁) - (m₃ - m₂))] * ρ_water where ρ_water is the density of water at the

experimental temperature.

Visualizations
The following diagrams, created using the DOT language, illustrate key workflows related to

lithium chlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/product/b081312?utm_src=pdf-body-img
https://www.benchchem.com/product/b081312?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. srdata.nist.gov [srdata.nist.gov]

2. Lithium chlorate | ClLiO3 | CID 23682463 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Lithium chlorate - Wikipedia [en.wikipedia.org]

4. Cas 13453-71-9,lithium chlorate | lookchem [lookchem.com]

5. westlab.com [westlab.com]

6. SSERC | Melting point determination [sserc.org.uk]

7. chem.libretexts.org [chem.libretexts.org]

8. mt.com [mt.com]

9. chem.ucalgary.ca [chem.ucalgary.ca]

To cite this document: BenchChem. [CAS number 13453-71-9 physicochemical data].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081312#cas-number-13453-71-9-physicochemical-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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